[4-(4-benzoyl-1-piperazinyl)phenyl](3-fluorophenyl)methanone

• IUPAC Name: [4-(4-benzoylpiperazin-1-yl)phenyl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C24H21FN2O2/c25-21-8-4-7-20(17-21)23(28)18-9-11-22(12-10-18)26-13-15-27(16-14-26)24(29)19-5-2-1-3-6-19/h1-12,17H,13-16H2
• InChI Key: VBNDDKRLJXHRTH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)C(=O)C3=CC(=CC=C3)F)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H21FN2O2
• Molecular Weight: 388.4 g/mol

Description

[4-(4-benzoyl-1-piperazinyl)phenyl](3-fluorophenyl)methanone is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as BPPFM and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of BPPFM is not fully understood. However, it has been suggested that it may interact with various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. BPPFM may also modulate the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
BPPFM has been shown to have various biochemical and physiological effects in laboratory experiments. It has been found to inhibit the production of pro-inflammatory cytokines, reduce tumor growth, and enhance the activity of antioxidant enzymes. BPPFM has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using BPPFM in laboratory experiments is its unique chemical structure, which allows for the investigation of its potential therapeutic applications. However, one limitation is that the mechanism of action of BPPFM is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on BPPFM. One area of focus could be the investigation of its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of focus could be the development of more potent and selective analogs of BPPFM for therapeutic use. Additionally, further studies could be conducted to elucidate the mechanism of action of BPPFM and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of BPPFM involves the reaction of 4-(4-bromophenyl)-1-piperazine with 3-fluorobenzophenone in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

BPPFM has been extensively studied in scientific research for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-anxiety properties. BPPFM has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.